Cas no 90946-21-7 (4-Methyl-1-(4-nitrophenyl)-1H-imidazole)

• Product Name: 4-Methyl-1-(4-nitrophenyl)-1H-imidazole
• CAS No: 90946-21-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 788252
• PubChem ID: 16005169
• Update Time: 2025-04-19

4-Methyl-1-(4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-methyl-1-(4-nitrophenyl)-
• 4-methyl-1-(4-nitro-phenyl)-1H-imidazole
• 4-Methyl-1-(4-nitrophenyl)-1H-imidazole
• 4-methyl-1-(4-nitrophenyl)imidazole
• DTXSID10580984
• SCHEMBL1037500
• 4-(4-methyl-1H-imidazol-1-yl)nitrobenzene
• A843677
• 90946-21-7
• 1-N-(3-INDOLE)ETHYL-4-BOC-AMINOPIPERIDINE
• BBTVYTDNOUZWNJ-UHFFFAOYSA-N
• AKOS022177409

• Inchi： 1S/C10H9N3O2/c1-8-6-12(7-11-8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
• InChI Key： BBTVYTDNOUZWNJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 203.069
• Monoisotopic Mass: 203.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.29
• Boiling Point: 385.9°C at 760 mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.634

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles